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This guide provides a detailed comparative analysis of the safety profiles of intravenous (1V)
and inhaled Murepavadin, a novel antibiotic targeting Pseudomonas aeruginosa. The
information presented herein is compiled from clinical trial data and preclinical studies to
support an objective evaluation of both formulations.

Murepavadin is a first-in-class peptidomimetic antibiotic that specifically targets the
lipopolysaccharide (LPS) transport protein D (LptD) in the outer membrane of P. aeruginosa.[1]
This targeted mechanism of action offers a promising alternative for treating infections caused
by multi-drug resistant strains. However, the route of administration has been shown to critically
impact the safety profile of this compound.

Executive Summary

Clinical development of intravenous Murepavadin was halted during Phase 11l trials due to a
significantly higher-than-expected incidence of acute kidney injury (AKI). In contrast, the
inhaled formulation has demonstrated a favorable safety profile in early-phase clinical trials,
with minimal systemic exposure and no serious adverse events reported. This guide will delve
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into the quantitative safety data, experimental protocols, and potential mechanistic pathways
underlying these differing safety outcomes.

Quantitative Safety Data

The following tables summarize the key safety findings from clinical trials of intravenous and
inhaled Murepavadin.

Table 1: Adverse Events in Phase | Single Ascending Dose (SAD) and Multiple Ascending
Dose (MAD) Trials of Intravenous Murepavadin in Healthy Volunteers[2]

Frequency in Frequency in Frequency in Frequency in
Adverse Event  Murepavadin Placebo Group Murepavadin Placebo Group
Group (SAD) (SAD) Group (MAD) (MAD)
Paresthesia/Peri More frequent at -~ Frequently »
) ) Not specified Not specified
oral Paresthesia higher doses reported
Infusion Site ] N Frequently N
) 7/40 subjects Not specified Not specified
Reaction reported
Catheter Site » - Frequently B
] Not specified Not specified Not specified
Reaction reported
- - - Frequently -
Dizziness Not specified Not specified Not specified
reported

Note: In the MAD study, the incidence of treatment-emergent adverse events (TEAES) was
100% in the 1.0 mg/kg and 5.0 mg/kg g12h Murepavadin groups. The number of TEAEs was
greatest in the 5.0-mg/kg dose group.[2]

Table 2: Incidence of Acute Kidney Injury (AKI) in Phase 11l (PRISM-MDR) Trial of Intravenous
Murepavadin in Patients with Ventilator-Associated Bacterial Pneumonia[3][4]
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Murepavadin Arm Control Arm
Number of Patients 33 8
Incidence of AKI 56% - 63% 25% - 38%

13 of 21 patients with AKI had 1 of 3 patients with AKI had

Severity of AKI
Stage Il or llI Stage lll, 2 had Stage |

Table 3: Safety Profile of Inhaled Murepavadin in a Phase | Single Ascending Dose Trial in
Healthy Volunteers[5][6]

Adverse Event Frequency

Serious Adverse Events (SAEs) None reported

Clinically Relevant Signs of Upper Airway
o None reported
Irritation

Abnormal Pulmonary Function Tests None reported

Vital Signs, ECGs, and Safety Laboratory Data Within normal range

Note: The inhaled formulation was reported to be well-tolerated at all dose levels.[6]

Experimental Protocols
Intravenous Murepavadin Phase Ill Trial (PRISM-UDR)

o Study Design: A global, multicenter, sponsor-blinded, randomized, active-controlled, parallel-
group, non-inferiority study.[7]

o Patient Population: Adult patients with hospital-acquired (HABP) or ventilator-associated
bacterial pneumonia (VABP) due to Pseudomonas aeruginosa.[7]

e Treatment Arms:
o Murepavadin combined with ertapenem.[7]

o An anti-pseudomonal -lactam-based antibiotic as a comparator.[7]
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o Randomization: Patients were allocated in a 1:1 ratio.[7]

e Primary Objective: To demonstrate non-inferiority of Murepavadin compared to the active
comparator.[7]

» Safety Monitoring: Included monitoring for adverse events, with a particular focus on renal
function. The trial was ultimately halted due to the high incidence of acute kidney injury.[3][4]

Inhaled Murepavadin Phase | Trial

o Study Design: A single-center, double-blind, randomized, placebo-controlled, single
ascending dose trial.[5][6]

o Patient Population: 39 healthy volunteers.[5][6]

e Dosing Regimen:
o Part A: Single dose levels of 12.5 mg, 25 mg, and 50 mg.[5][6]
o Part B: Single doses of 75 mg, 150 mg, and 300 mg.[5][6]

o Method of Administration: Murepavadin Inhalation Solution (MIS) administered via an
eFlow® Technology nebulizer.[8]

o Pharmacokinetic Assessments: Blood and epithelial lining fluid (ELF) samples were collected
to measure Murepavadin concentrations.[5][6]

» Safety Assessments: Included monitoring for adverse events, local tolerability (airway
irritation), pulmonary function tests, vital signs, ECGs, and clinical laboratory tests.[5][6]

Mandatory Visualization
Signaling Pathways and Experimental Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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